Cas no 869343-41-9 (5-(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869343-41-9
• MF: C₁₇H₂₀FN₅OS
• MW: 361.43700504303
• CID: 5842862
• PubChem ID: 16807727
• Update Time: 2025-07-17

5-(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• F1866-0394
• 5-[(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS024614873
• SR-01000018063-1
• VU0494563-1
• SR-01000018063
• 869343-41-9
• 5-[(2-fluorophenyl)-(4-methylpiperazin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-((2-fluorophenyl)(4-methylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C17H20FN5OS/c1-11-19-17-23(20-11)16(24)15(25-17)14(12-5-3-4-6-13(12)18)22-9-7-21(2)8-10-22/h3-6,14,24H,7-10H2,1-2H3
• InChI Key： VUDTXCMMKSSLFB-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=NN2C(=C1C(C1C=CC=CC=1F)N1CCN(C)CC1)O

Computed Properties

• Exact Mass: 361.13725961g/mol
• Monoisotopic Mass: 361.13725961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.1Ų

Additional information on 5-(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol (CAS No. 869343-41-9)

5-(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. The compound belongs to a class of heterocyclic molecules that are widely explored for their pharmacological properties. Its molecular framework incorporates multiple fused rings, including a triazolo[3,2-b]thiazole core, which is a motif known for its presence in various bioactive agents. The presence of a fluorophenyl group and a methylpiperazine moiety further enhances its structural diversity and may contribute to its interaction with biological targets.

The chemical structure of this compound can be broken down into several key functional groups that are of particular interest in medicinal chemistry. The triazolo[3,2-b]thiazole scaffold is a well-documented pharmacophore that has been incorporated into numerous drug candidates due to its ability to modulate various biological pathways. The fluorine atom in the aromatic ring is a common substitution pattern that enhances metabolic stability and binding affinity. Additionally, the methylpiperazine component is frequently used in drug design due to its role as a bioisostere for piperidine and pyrrolidine moieties, which are prevalent in many approved drugs.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological activity of such complex molecules. The triazolo[3,2-b]thiazole core has been shown to exhibit a wide range of pharmacological effects, including antiviral, antibacterial, and anti-inflammatory properties. The introduction of the fluorophenyl group can further modulate these effects by influencing electronic properties and binding interactions. Similarly, the methylpiperazine moiety can enhance solubility and improve oral bioavailability, which are critical factors in drug development.

In the context of current research, compounds with similar structural features have been investigated for their potential in treating neurological disorders. The combination of a triazolo[3,2-b]thiazole core with an aromatic ring and a piperazine derivative suggests that this compound may interact with central nervous system receptors. Preliminary studies have indicated that such molecules can modulate neurotransmitter systems, making them candidates for therapeutic applications in conditions such as depression and anxiety. The fluorine atom, in particular, has been shown to increase binding affinity to certain receptors by enhancing lipophilicity and metabolic stability.

The synthesis of 5-(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include cyclization reactions to form the triazolo[3,2-b]thiazole core, followed by functional group transformations to introduce the fluorophenyl and methylpiperazine moieties. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex ring system efficiently.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, computational methods such as molecular docking and quantum mechanical calculations are used to predict potential binding interactions with biological targets. These simulations help researchers understand how the compound might interact with proteins or enzymes involved in disease pathways.

Evaluation of the pharmacological activity of 5-(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol typically involves in vitro assays that measure interactions with specific receptors or enzymes. For example, binding assays can determine affinity for targets such as serotonin receptors or monoamine oxidase enzymes. In vivo studies may follow if promising results are observed in vitro, providing insights into efficacy and toxicity profiles.

The presence of both the fluorophenyl group and the methylpiperazine moiety makes this compound an interesting candidate for further exploration in drug discovery. The fluorine atom can influence electronic properties and binding interactions through modulating lipophilicity and metabolic stability. Meanwhile，the methylpiperazine component can enhance solubility and improve pharmacokinetic profiles，which are crucial for successful drug development.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness。Additionally，investigators might explore derivatives of this compound by modifying other functional groups or substituents。The goal would be to identify analogs with enhanced potency、selectivity，and reduced side effects。

In conclusion,5-(2-fluorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1，2，4-triazolo[3，2-b][1，3-thiazol -6 -ol(CAS No．869343 -41 -9) represents an intriguing molecule with potential therapeutic applications。Its structural complexity、biological relevance，and synthetic accessibility make it a valuable subject for further study。As research continues，this compound could contribute significantly to advancements in pharmaceutical chemistry。